Cas no 1396805-79-0 (2-(5-{1-(5-bromofuran-2-yl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine; oxalic acid)

• Product Name: 2-(5-{1-(5-bromofuran-2-yl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine; oxalic acid
• CAS No: 1396805-79-0
• MF: C₁₆H₁₄BrN₅O₆
• MW: 452.216262340546
• CID: 6206027
• PubChem ID: 71783922
• Update Time: 2025-06-03

2-(5-{1-(5-bromofuran-2-yl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-{1-(5-bromofuran-2-yl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine; oxalic acid
• AKOS026686611
• 5-[1-[(5-bromofuran-2-yl)methyl]azetidin-3-yl]-3-pyrimidin-2-yl-1,2,4-oxadiazole;oxalic acid
• 2-(5-{1-[(5-BROMOFURAN-2-YL)METHYL]AZETIDIN-3-YL}-1,2,4-OXADIAZOL-3-YL)PYRIMIDINE; OXALIC ACID
• F6064-0846
• VU0530809-1
• 5-(1-((5-bromofuran-2-yl)methyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole oxalate
• 1396805-79-0

• Inchi： 1S/C14H12BrN5O2.C2H2O4/c15-11-3-2-10(21-11)8-20-6-9(7-20)14-18-13(19-22-14)12-16-4-1-5-17-12;3-1(4)2(5)6/h1-5,9H,6-8H2;(H,3,4)(H,5,6)
• InChI Key： SHVLEBBQXJTLQP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN2CC(C3=NC(C4N=CC=CN=4)=NO3)C2)O1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 451.01275g/mol
• Monoisotopic Mass: 451.01275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156Ų

Additional information on 2-(5-{1-(5-bromofuran-2-yl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine; oxalic acid

Compound CAS No 1396805-79-0: 2-(5-{1-(5-bromofuran-2-yl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine; oxalic acid

The compound with CAS No 1396805-79-0, known as 2-(5-{1-(5-bromofuran-2-yl)methylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine; oxalic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a pyrimidine ring system, which is a heterocyclic aromatic compound with nitrogen atoms at positions 1 and 3. The pyrimidine ring is further substituted with a 1,2,4-oxadiazole moiety at position 5. The oxadiazole ring contains oxygen and nitrogen atoms, contributing to its electronic properties and reactivity. Attached to the oxadiazole ring is a methylazetidine group, which introduces additional complexity to the molecule's structure.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various synthetic strategies, including multi-component reactions and catalytic processes, to efficiently synthesize this molecule. The use of transition metal catalysts has been particularly effective in constructing the intricate bonds within the molecule's framework.

The biological activity of this compound has been extensively studied. It has shown potential as an inhibitor of certain enzymes involved in disease pathways, making it a candidate for drug development. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways and influence gene expression, highlighting its therapeutic potential.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a semiconductor material in organic field-effect transistors (OFETs), where it exhibits promising charge transport properties.

The environmental impact of this compound has also been a topic of interest. Studies have assessed its biodegradability and toxicity profiles to evaluate its safety for industrial applications. Results indicate that the compound exhibits low toxicity under standard conditions, making it suitable for use in various chemical processes.

Looking ahead, the future of this compound lies in further exploration of its applications in drug discovery and materials science. Ongoing research aims to optimize its synthesis process, enhance its biological activity, and investigate novel uses in emerging fields such as nanotechnology and green chemistry.